N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide

• Molecular Formula: C28H31NO3
• Molecular Weight: 429.5 g/mol
• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropane-1-carboxamide
• InChI: InChI=1S/C28H31NO3/c1-19-9-5-7-11-22(19)28(23-12-8-6-10-20(23)2)18-24(28)27(30)29-16-15-21-13-14-25(31-3)26(17-21)32-4/h5-14,17,24H,15-16,18H2,1-4H3,(H,29,30)
• InChI Key: MCFNYBYPWHDVPO-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2(CC2C(=O)NCCC3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4C

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide, also known as URB597, is a synthetic compound that has been extensively studied for its potential therapeutic effects. It belongs to the class of fatty acid amide hydrolase (FAAH) inhibitors, which are compounds that inhibit the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. URB597 has been shown to increase the levels of endocannabinoids in the brain, leading to a range of potential therapeutic effects.

Mechanism of Action

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide works by inhibiting the activity of FAAH, an enzyme that breaks down endocannabinoids in the body. This leads to an increase in the levels of endocannabinoids in the brain, which can have a range of effects on the body, including reducing pain, anxiety, and depression.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, as well as to reduce anxiety and depression. It has also been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide has several advantages for use in lab experiments. It is a highly specific inhibitor of FAAH, which makes it useful for studying the role of endocannabinoids in the body. However, it also has several limitations, including its short half-life and poor solubility in water, which can make it difficult to administer in experiments.

Future Directions

There are several potential future directions for research on N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide. One area of interest is in the development of more potent and selective FAAH inhibitors, which could have even greater therapeutic potential. Another area of interest is in the development of new delivery methods for this compound, such as nanoparticles or liposomes, which could improve its solubility and bioavailability. Finally, there is interest in studying the potential therapeutic effects of this compound in a range of neurological and psychiatric conditions, including schizophrenia, bipolar disorder, and post-traumatic stress disorder.

Synthesis Methods

The synthesis of N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide involves several steps, starting with the reaction of 3,4-dimethoxyphenethylamine with 2,2-bis(2-methylphenyl)cyclopropanecarboxylic acid to form the intermediate 3,4-dimethoxyphenethyl 2,2-bis(2-methylphenyl)cyclopropanecarboxylate. This intermediate is then treated with trifluoroacetic anhydride to form this compound.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-2,2-bis(2-methylphenyl)cyclopropanecarboxamide has been extensively studied for its potential therapeutic effects in a range of conditions, including anxiety, depression, pain, and addiction. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.